Cas no 36475-52-2 (Triethylenetetraminehexakis(methylphosphonic Acid))

• Product Name: Triethylenetetraminehexakis(methylphosphonic Acid)
• CAS No: 36475-52-2
• MF: C₁₂H₃₆N₄O₁₈P₆
• MW: 710.272809028625
• CID: 322458
• PubChem ID: 10351468
• Update Time: 2025-05-28

Triethylenetetraminehexakis(methylphosphonic Acid) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P',P'',P'''-[1,2-ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-
• [2-[bis(phosphonomethyl)amino]ethyl-[2-[2-[bis(phosphonomethyl)amino]ethyl-(phosphonomethyl)amino]ethyl]amino]methylphosphonic acid
• Triethylenetetraminehexakis(methylphosphonic Acid)
• (ethane-1,2-diylbis{[(phosphonomethyl)imino]ethane-2,1-diylnitrilobis(methylene)})tetrakisphosphonic acid
• EINECS 253-051-8
• N,N,N',N'',N''',N'''-Hexakis-<phosphoro-methyl>-1,8-diamino-3,6-diaza-octan
• triethylenetetraaminohexamethylphosphonic acid
• triethylenetetraminehexamethylphosphonic acid
• P,P',P'',P'''-[1,2-Ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis[phosphonic acid]
• (Ethane-1,2-diylbis(((phosphonomethyl)imino)ethane-2,1-diylnitrilobis(methylene)))tetrakisphosphonic acid
• Phosphonic acid, P,P',P'',P'''-[1,2-ethanediylbis[[(phosphonomethyl)imino]-2,1-ethanediylnitrilobis(methylene)]]tetrakis-
• DTXSID60189986
• 6V69BMF3C7
• 36475-52-2
• NS00030048
• AEVPMLJXQLYMMI-UHFFFAOYSA-N

• Inchi： 1S/C12H36N4O18P6/c17-35(18,19)7-13(3-5-15(9-37(23,24)25)10-38(26,27)28)1-2-14(8-36(20,21)22)4-6-16(11-39(29,30)31)12-40(32,33)34/h1-12H2,(H2,17,18,19)(H2,20,21,22)(H2,23,24,25)(H2,26,27,28)(H2,29,30,31)(H2,32,33,34)
• InChI Key： AEVPMLJXQLYMMI-UHFFFAOYSA-N
• SMILES： P(CN(CCN(CP(=O)(O)O)CP(=O)(O)O)CCN(CP(=O)(O)O)CCN(CP(=O)(O)O)CP(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 1029.91000
• Monoisotopic Mass: 710.04503230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 40
• Rotatable Bond Count: 21
• Complexity: 941
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -19.1
• Topological Polar Surface Area: 358Ų

Experimental Properties

• PSA: 686.36000
• LogP: -4.28080